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Abstract
Cacotheline (C₂₁H₂₁N₃O₇) is a nitro derivative of the alkaloid brucine, historically significant as

a redox indicator and analytical reagent. This document provides an in-depth technical

overview of cacotheline, encompassing its discovery, chemical properties, synthesis, and key

applications. Detailed experimental protocols for its synthesis and use as an indicator are

provided, along with a summary of its quantitative data. Visual diagrams generated using

Graphviz are included to illustrate the synthetic pathway and analytical workflows.

Introduction and Historical Context
Cacotheline, a yellow crystalline solid, was first prepared by Leuchs et al. in 1910 through the

reaction of brucine with nitric acid.[1] It is structurally a nitro derivative of brucine.[1][2][3]

Historically, it gained prominence as a sensitive redox indicator, particularly for the titrimetric

determination of tin(II) ions.[1][2] Its application has also been extended to the detection of

other metal ions, including iron and vanadium.[4]

Chemical and Physical Properties
Cacotheline is sparingly soluble in water but soluble in dilute sodium hydroxide solutions.[1][5]

[6] It presents as yellow crystals or powder.[1][5][7]
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Property Value Source

Molecular Formula C₂₁H₂₁N₃O₇ [2][3][5][7][8][9]

Molecular Weight 427.41 g/mol [1][3][7][9]

Melting Point Decomposes at 150°C [10]

Appearance Yellow crystals or powder [1][5][7]

CAS Number 561-20-6 [1][5][7][8][9]

Purity (typical) ≥ 95% [8][10]

Solubility
Sparingly soluble in water;

Soluble in dilute NaOH
[1][5][6]

Synthesis of Cacotheline from Brucine
Cacotheline is synthesized by the nitration of brucine. The following protocol is based on the

originally reported method by Leuchs et al. and subsequent descriptions.

Experimental Protocol: Synthesis of Cacotheline
Materials:

Brucine (C₂₃H₂₆N₂O₄)

Nitric Acid (HNO₃), 10% solution

Distilled water

Heating apparatus (water bath)

Reaction vessel (e.g., round-bottom flask)

Stirring apparatus

Filtration apparatus

Procedure:
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In a suitable reaction vessel, dissolve a known quantity of brucine in 10% nitric acid.

Heat the mixture on a water bath to a temperature of 60-70°C.[1]

Maintain this temperature and stir the reaction mixture continuously. The reaction is typically

allowed to proceed for a sufficient time to ensure complete conversion, which can be

monitored by thin-layer chromatography.

Upon completion of the reaction, the solution is cooled, and the precipitated cacotheline is

collected by filtration.

The collected solid is washed with cold distilled water to remove any remaining acid and

unreacted starting material.

The product is then dried under vacuum to yield yellow crystals of cacotheline.

Brucine
(C₂₃H₂₆N₂O₄)

Cacotheline
(C₂₁H₂₁N₃O₇)

Nitration

10% Nitric Acid (HNO₃)
60-70°C

Click to download full resolution via product page

Caption: Synthesis of Cacotheline from Brucine.

Applications as a Redox Indicator
Cacotheline's primary application is as a redox indicator. The color change is due to the

reduction of the nitro group in cacotheline.

Titrimetric Determination of Tin (Sn²⁺)
Cacotheline is a specific indicator for the titration of tin(II) ions. In the presence of Sn²⁺, the

yellow cacotheline solution turns to a distinct purple color at the endpoint.
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Materials:

Sample containing Sn²⁺ ions

Standard oxidizing titrant (e.g., Potassium iodate, KIO₃)

Cacotheline indicator solution (0.2% w/v in distilled water)

Hydrochloric acid (HCl)

Reduction agent (e.g., metallic aluminum or iron)

Sodium bicarbonate (NaHCO₃) or an inert gas source (e.g., nitrogen, carbon dioxide)

Titration apparatus (burette, flask)

Procedure:

Sample Preparation: Acidify the sample solution containing tin with hydrochloric acid.

Reduction of Sn⁴⁺ to Sn²⁺: If the sample contains tin in the +4 oxidation state, it must be

reduced to Sn²⁺. Add a metallic reducing agent like aluminum foil or iron powder to the

acidified solution and heat gently to facilitate the reduction. Ensure all the reducing metal has

dissolved.

Maintaining an Inert Atmosphere: After reduction, it is crucial to prevent the re-oxidation of

Sn²⁺ by atmospheric oxygen. This is achieved by adding sodium bicarbonate to the solution

to generate a blanket of carbon dioxide or by continuously purging the flask with an inert gas.

Addition of Indicator: Add a few drops of the cacotheline indicator solution to the cooled,

reduced tin solution. The solution should be yellow.

Titration: Titrate the solution with a standard solution of an oxidizing agent, such as

potassium iodate.

Endpoint: The endpoint is reached when the solution color changes sharply from yellow to a

persistent purple.
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Sample Preparation

Titration

Acidified Tin Sample (Sn⁴⁺/Sn²⁺)

Reduction with Al or Fe
(Sn⁴⁺ → Sn²⁺)

Create Inert Atmosphere
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Add Cacotheline Indicator
(Yellow Solution)

Titrate with Standard Oxidant
(e.g., KIO₃)

Endpoint: Yellow to Purple
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Caption: Workflow for Tin (Sn²⁺) Titration using Cacotheline.

Detection of Iron (Fe²⁺/Fe³⁺)
Cacotheline can also be used for the qualitative detection of ferrous (Fe²⁺) and ferric (Fe³⁺)

ions.

Materials:
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Sample solution suspected to contain iron ions

Cacotheline solution (0.25% w/v in distilled water)

Buffer solutions (for pH adjustment)

Complexing agent (e.g., sodium oxalate)

Procedure:

For Fe²⁺ Detection:

Adjust the pH of the sample solution to between 1.48 and 4.58 using a suitable buffer.

Add a complexing agent such as sodium oxalate to sequester any Fe³⁺ ions present.

Add a few drops of the cacotheline solution. A pink to red color indicates the presence of

Fe²⁺ ions.

For Total Iron Detection (Fe²⁺ + Fe³⁺):

First, reduce any Fe³⁺ in the sample to Fe²⁺ using a suitable reducing agent.

Then, follow the procedure for Fe²⁺ detection.
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Sample Solution

Adjust pH to 1.48 - 4.58

Add Complexing Agent
(e.g., Sodium Oxalate)

Add Cacotheline Solution

Observe Color Change

Pink/Red Color
(Fe²⁺ Present)

Positive

No Color Change
(Fe²⁺ Absent)

Negative

Click to download full resolution via product page

Caption: Workflow for the Detection of Ferrous Iron (Fe²⁺).

Safety and Handling
Cacotheline is a derivative of brucine and should be handled with care. Brucine itself is a toxic

alkaloid.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling cacotheline. Work in a well-ventilated area or a

fume hood.
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Conclusion
Cacotheline, a derivative of brucine, has a long-standing history as a reliable redox indicator,

particularly for the determination of tin. Its synthesis from a readily available natural product

and its distinct color change in redox reactions have made it a valuable tool in analytical

chemistry. While modern instrumental techniques have superseded some of its traditional uses,

the principles of its application remain relevant in chemical education and in specific analytical

contexts. This guide has provided a comprehensive overview of its discovery, properties,

synthesis, and key applications, with detailed protocols to aid researchers and professionals in

its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613828#cacotheline-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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